molecular formula C16H15Br2NO B310456 2,4-dibromo-N-mesitylbenzamide

2,4-dibromo-N-mesitylbenzamide

Cat. No.: B310456
M. Wt: 397.1 g/mol
InChI Key: VLRASHWHFNFTQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Dibromo-N-mesitylbenzamide is a brominated benzamide derivative featuring a mesityl (2,4,6-trimethylphenyl) group attached to the amide nitrogen. This compound is structurally characterized by two bromine atoms at the 2- and 4-positions of the benzamide ring, which confer significant electronic and steric effects. The mesityl group, a bulky electron-donating substituent, enhances steric hindrance and modulates reactivity, making this compound of interest in organic synthesis and catalysis.

Properties

Molecular Formula

C16H15Br2NO

Molecular Weight

397.1 g/mol

IUPAC Name

2,4-dibromo-N-(2,4,6-trimethylphenyl)benzamide

InChI

InChI=1S/C16H15Br2NO/c1-9-6-10(2)15(11(3)7-9)19-16(20)13-5-4-12(17)8-14(13)18/h4-8H,1-3H3,(H,19,20)

InChI Key

VLRASHWHFNFTQK-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C(=C1)C)NC(=O)C2=C(C=C(C=C2)Br)Br)C

Canonical SMILES

CC1=CC(=C(C(=C1)C)NC(=O)C2=C(C=C(C=C2)Br)Br)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2,4-dibromo-N-mesitylbenzamide with related benzamide derivatives based on substituent effects, synthesis, and reactivity.

Substituent Effects

  • N-Mesityl Group vs. Other N-Substituents: N-Mesityl Group: The mesityl substituent introduces steric bulk and electron-donating methyl groups, which can stabilize intermediates in metal-catalyzed reactions (e.g., C–H activation) . This contrasts with smaller or electron-withdrawing N-substituents like nitro (e.g., 4-bromo-N-(2-nitrophenyl)benzamide ) or dimethylamino groups (e.g., 4-bromo-N-[2-(dimethylamino)ethyl]benzamide ), which alter electronic properties without significant steric hindrance. N,N-Dimethyl Groups: In 4-bromo-N,N-dimethylbenzamide , the electron-donating dimethylamino group increases solubility in polar solvents but reduces steric effects compared to the mesityl group.
  • Bromine Substitution Patterns: 2,4-Dibromo vs. Mono-Bromo: The presence of two bromine atoms in 2,4-dibromo-N-mesitylbenzamide enhances electron-withdrawing effects and directs electrophilic substitution to the 5-position of the benzamide ring. This contrasts with mono-bromo derivatives like 4-bromo-N-(2-nitrophenyl)benzamide or 4-bromo-N,N-dimethylbenzamide , where reactivity is dominated by a single halogen.

Comparative Data Table

Compound Substituents Key Properties Applications References
2,4-Dibromo-N-mesitylbenzamide N-Mesityl, 2,4-dibromo High steric hindrance, electron-withdrawing Br, potential directing group Catalysis, cross-coupling Extrapolated
4-Bromo-N-(2-nitrophenyl)benzamide N-(2-nitrophenyl), 4-bromo Electron-withdrawing nitro group, planar structure Crystallography studies
4-Bromo-N,N-dimethylbenzamide N,N-dimethyl, 4-bromo High solubility, reduced steric effects Intermediate in organic synthesis
N-[2-(1H-benzimidazol-2-yl)ethyl]-4-bromobenzamide N-benzimidazole ethyl, 4-bromo Bioactive scaffold, heterocyclic integration Pharmaceutical research

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.